Cas no 92513-46-7 (6-ethylquinoline-2,3-dicarboxylic Acid)

6-Ethylquinoline-2,3-dicarboxylic acid is a quinoline derivative featuring both ethyl and dicarboxylic acid functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The presence of two carboxylic acid groups allows for further functionalization, enabling applications in coordination chemistry or as a precursor for more complex structures. Its ethyl substituent may influence solubility and electronic properties, making it useful in tailored molecular designs. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
6-ethylquinoline-2,3-dicarboxylic Acid structure
92513-46-7 structure
Product Name:6-ethylquinoline-2,3-dicarboxylic Acid
CAS No:92513-46-7
MF:C13H11NO4
MW:245.230743646622
CID:1972814
PubChem ID:13730802
Update Time:2025-10-18

6-ethylquinoline-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-ethylquinoline-2,3-dicarboxylic Acid
    • AGN-PC-00NQW3
    • AB52348
    • 2,3-Quinolinedicarboxylic acid, 6-ethyl-
    • 6-ETHYL-2,3-QUINOLINEDICARBOXYLIC ACID
    • 2,3-Quinolinedicarboxylic acid,6-ethyl
    • DB-079314
    • MFCD09787834
    • 92513-46-7
    • DTXSID50547834
    • Inchi: 1S/C13H11NO4/c1-2-7-3-4-10-8(5-7)6-9(12(15)16)11(14-10)13(17)18/h3-6H,2H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: KHLDJQJQUCADRF-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)N=C2C=CC(CC)=CC2=C1)=O

Computed Properties

  • Exact Mass: 245.06900
  • Monoisotopic Mass: 245.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49000
  • LogP: 2.19360

6-ethylquinoline-2,3-dicarboxylic Acid Pricemore >>

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